Cas no 85932-69-0 (DL-ALANINE, N-(2,4-DINITROPHENYL)-, METHYL ESTER)

• Product name: DL-ALANINE, N-(2,4-DINITROPHENYL)-, METHYL ESTER
• CAS No: 85932-69-0
• MF: C₁₀H₁₁N₃O₆
• MW: 269.210842370987
• CID: 3426636

DL-ALANINE, N-(2,4-DINITROPHENYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• DL-ALANINE, N-(2,4-DINITROPHENYL)-, METHYL ESTER
• Alanine, N-(2,4-dinitrophenyl)-, methyl ester

• Inchi： InChI=1S/C10H11N3O6/c1-6(10(14)19-2)11-8-4-3-7(12(15)16)5-9(8)13(17)18/h3-6,11H,1-2H3
• InChI Key： RXDDNUKGTCKLDT-UHFFFAOYSA-N
• SMILES： CC(C(=O)OC)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6